Cas no 845824-13-7 (3-[6-Phenyl-3-(trichloromethyl)-2,5-dihydro-1,2,4-triazin-5-yl]-1H-indole)

• Product name: 3-[6-Phenyl-3-(trichloromethyl)-2,5-dihydro-1,2,4-triazin-5-yl]-1H-indole
• CAS No: 845824-13-7
• MF: C₁₈H₁₃N₄Cl₃
• MW: 391.682
• CID: 2805391
• PubChem ID: 71406995

3-[6-Phenyl-3-(trichloromethyl)-2,5-dihydro-1,2,4-triazin-5-yl]-1H-indole Chemical and Physical Properties

Names and Identifiers

• DTXSID80827590
• 845824-13-7
• 3-[6-Phenyl-3-(trichloromethyl)-2,5-dihydro-1,2,4-triazin-5-yl]-1H-indole

• Inchi： InChI=1S/C18H13Cl3N4/c19-18(20,21)17-23-16(13-10-22-14-9-5-4-8-12(13)14)15(24-25-17)11-6-2-1-3-7-11/h1-10,16,22H,(H,23,25)
• InChI Key： WDDQWHPGHFDYIC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 390.020580Da
• Monoisotopic Mass: 390.020580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų
• XLogP3: 4.8